Cas no 1807080-34-7 (Methyl 2-bromo-6-fluoro-4-hydroxybenzoate)

• Product Name: Methyl 2-bromo-6-fluoro-4-hydroxybenzoate
• CAS No: 1807080-34-7
• MF: C₈H₆BrFO₃
• MW: 249.033845424652
• CID: 4954492
• Update Time: 2025-10-29

Methyl 2-bromo-6-fluoro-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-6-fluoro-4-hydroxybenzoate

• Inchi： 1S/C8H6BrFO3/c1-13-8(12)7-5(9)2-4(11)3-6(7)10/h2-3,11H,1H3
• InChI Key： DWJUPHZFBTZOKV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1C(=O)OC)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5

Additional information on Methyl 2-bromo-6-fluoro-4-hydroxybenzoate

Recent Advances in the Application of Methyl 2-bromo-6-fluoro-4-hydroxybenzoate (CAS: 1807080-34-7) in Chemical Biology and Pharmaceutical Research

Methyl 2-bromo-6-fluoro-4-hydroxybenzoate (CAS: 1807080-34-7) is a fluorinated aromatic ester derivative that has recently gained attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential as a building block for drug discovery. This compound, characterized by its bromo and fluoro substituents, serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have explored its utility in medicinal chemistry, highlighting its role in the development of novel therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of Methyl 2-bromo-6-fluoro-4-hydroxybenzoate as a precursor in the synthesis of selective kinase inhibitors. The compound's unique substitution pattern allows for regioselective functionalization, enabling the construction of complex heterocyclic scaffolds. The study reported a 45% yield improvement in the synthesis of a lead compound for oncology applications, underscoring the practical advantages of this intermediate in drug development pipelines.

Another significant application emerged from recent work in radiopharmaceuticals, where the bromo substituent of Methyl 2-bromo-6-fluoro-4-hydroxybenzoate was utilized for radiohalogenation. A 2024 Nuclear Medicine and Biology publication described its use in creating PET imaging probes, with the fluoro group serving as both a synthetic handle and a potential ¹⁸F-labeling site. The researchers achieved a remarkable 92% radiochemical purity in their final product, suggesting the compound's promise in diagnostic agent development.

The compound's mechanism of action in biological systems has also been investigated. Computational studies published in Bioorganic Chemistry (2024) revealed that derivatives of Methyl 2-bromo-6-fluoro-4-hydroxybenzoate exhibit favorable binding interactions with the ATP-binding sites of several disease-relevant kinases. Molecular docking simulations showed binding energies ranging from -8.2 to -9.7 kcal/mol, indicating strong potential for structure-activity relationship optimization in drug design programs.

Recent synthetic methodology developments have further enhanced the utility of this compound. A 2023 Organic Process Research & Development article detailed a novel continuous flow process for its large-scale production, achieving 98% purity with significantly reduced reaction times (from 12 hours to 45 minutes) compared to traditional batch methods. This advancement addresses previous scalability challenges and positions the compound as more accessible for industrial applications.

Ongoing research continues to explore new applications of Methyl 2-bromo-6-fluoro-4-hydroxybenzoate, with particular focus on its potential in targeted drug delivery systems and as a scaffold for covalent inhibitor design. The compound's unique combination of halogen substituents and ester functionality provides multiple points for structural modification, making it a valuable tool for medicinal chemists working across various therapeutic areas, including oncology, infectious diseases, and CNS disorders.